Cas no 15806-45-8 (Nonanoic acid,2-naphthalenyl ester)

Nonanoic acid, 2-naphthalenyl ester (CAS: 16523-54-9) is a synthetic ester formed by the condensation of nonanoic acid and 2-naphthol. This compound exhibits notable thermal stability and low volatility, making it suitable for high-temperature applications. Its hydrophobic nature and compatibility with aromatic systems lend utility as a plasticizer or intermediate in polymer and specialty chemical synthesis. The ester's structure provides resistance to hydrolysis under mild conditions, ensuring durability in formulated products. Analytical-grade purity is achievable, facilitating its use in research and industrial processes requiring precise chemical properties. Handling should follow standard safety protocols for organic esters.

Nonanoic acid,2-naphthalenyl ester structure

15806-45-8 structure

Product Name:Nonanoic acid,2-naphthalenyl ester

CAS No:15806-45-8

MF:C₁₉H₂₄O₂

MW:284.392665863037

MDL:MFCD00046466

CID:121189

PubChem ID:20556960

Update Time:2025-06-13

Nonanoic acid,2-naphthalenyl ester Chemical and Physical Properties

Names and Identifiers

- Nonanoic acid,2-naphthalenyl ester
- BETA-NAPHTHYL NONANOATE
- BETA-NAPHTHYL NONANOATE CRYSTALLINE
- naphthalen-2-yl nonanoate
- 2-Naphthol,nonanoate (8CI)
- b-Naphthyl nonanoate
- Nonanoic acid 2-naphthyl ester
- Nonanoicacid,2-naphthyl ester (7CI,8CI)
- Nonanoic acid, 2-naphthalenyl ester
- SCHEMBL11324211
- FT-0637282
- 15806-45-8
- beta-Naphthylnonanoate
- DTXSID40608660
- MDL： MFCD00046466
- Inchi： 1S/C19H24O2/c1-2-3-4-5-6-7-12-19(20)21-18-14-13-16-10-8-9-11-17(16)15-18/h8-11,13-15H,2-7,12H2,1H3
- InChI Key： MKROVNPMTNPUNZ-UHFFFAOYSA-N
- SMILES： O(C1C=CC2C=CC=CC=2C=1)C(CCCCCCCC)=O

Computed Properties

Exact Mass: 284.17800
Monoisotopic Mass: 284.177630004g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 21
Rotatable Bond Count: 9
Complexity: 300
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.3
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.30000
LogP: 5.49580

Nonanoic acid,2-naphthalenyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
eNovation Chemicals LLC	K48206-0.5g	BETA-NAPHTHYLNONANOATE	15806-45-8	95%	0.5g	$480	2024-05-25
eNovation Chemicals LLC	K48206-0.5g	BETA-NAPHTHYLNONANOATE	15806-45-8	95%	0.5g	$480	2025-02-25

Nonanoic acid,2-naphthalenyl ester Related Literature

1. Site-selective phenol acylation mediated by thioacids via visible light photoredox catalysis

Lili Shi,Hongxin Liu,Luqiong Huo,Yaqian Dang,Yu Wang,Bao Yang,Shengxiang Qiu,Haibo Tan Org. Chem. Front. 2018 5 1312

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Additional information on Nonanoic acid,2-naphthalenyl ester

Research Briefing on Nonanoic acid,2-naphthalenyl ester (CAS: 15806-45-8) in Chemical Biology and Pharmaceutical Applications

Nonanoic acid,2-naphthalenyl ester (CAS: 15806-45-8) is a chemical compound that has garnered increasing attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug development.

Recent studies have highlighted the role of Nonanoic acid,2-naphthalenyl ester as a bioactive molecule with potential applications in anti-inflammatory and antimicrobial therapies. The compound's ester linkage and naphthalene moiety contribute to its ability to interact with biological targets, such as enzymes and receptors, making it a promising candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and optimization of Nonanoic acid,2-naphthalenyl ester derivatives to enhance their bioavailability and therapeutic efficacy. The study employed computational modeling and in vitro assays to identify key structural modifications that improve binding affinity to target proteins involved in inflammatory pathways.

Another significant development is the compound's potential use in cancer research. Preliminary data from a 2024 study in Bioorganic & Medicinal Chemistry Letters suggest that Nonanoic acid,2-naphthalenyl ester derivatives exhibit selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR cascade.

Despite these promising findings, challenges remain in the clinical translation of Nonanoic acid,2-naphthalenyl ester. Issues such as metabolic stability, pharmacokinetics, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this research.

In conclusion, Nonanoic acid,2-naphthalenyl ester (CAS: 15806-45-8) represents a versatile scaffold for drug discovery, with applications spanning anti-inflammatory, antimicrobial, and anticancer therapies. Continued research into its derivatives and mechanisms of action will be critical to unlocking its full therapeutic potential.